Cas no 137109-47-8 (5H-Benzo[d]naphtho[2,3-b]pyran-7,12-dione,3,8,10-trihydroxy-2-(hydroxymethyl)-5,5-dimethyl-)

• Product Name: 5H-Benzo[d]naphtho[2,3-b]pyran-7,12-dione,3,8,10-trihydroxy-2-(hydroxymethyl)-5,5-dimethyl-
• CAS No: 137109-47-8
• MF: C₂₀H₁₆O₇
• MW: 368.336846351624
• CID: 176649
• PubChem ID: 132028
• Update Time: 2025-04-19

5H-Benzo[d]naphtho[2,3-b]pyran-7,12-dione,3,8,10-trihydroxy-2-(hydroxymethyl)-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 5H-Benzo[d]naphtho[2,3-b]pyran-7,12-dione,3,8,10-trihydroxy-2-(hydroxymethyl)-5,5-dimethyl-
• 3,8,10-trihydroxy-2-(hydroxymethyl)-5,5-dimethylnaphtho[2,3-c]isochromene-7,12-dione
• naphthgeranine E
• 3,8,10-trihydroxy-2-(hydroxymethyl)-5,5-dimethyl-5H-dibenzo[c,g]chromene-7,12-dione
• 5H-Benzo(d)naphtho(2,3-b)pyran-7,12-dione, 3,8,10-trihydroxy-2-(hydroxymethyl)-5,5-dimethyl-
• CHEBI:219692
• DTXSID30160080
• 137109-47-8
• Naphthgeranin E

• Inchi： 1S/C20H16O7/c1-20(2)12-6-13(23)8(7-21)3-10(12)16-17(25)11-4-9(22)5-14(24)15(11)18(26)19(16)27-20/h3-6,21-24H,7H2,1-2H3
• InChI Key： ICTWTPJJRPUOMP-UHFFFAOYSA-N
• SMILES： O1C2C(C3C(=CC(=CC=3C(C=2C2C=C(CO)C(=CC=2C1(C)C)O)=O)O)O)=O

Computed Properties

• Exact Mass: 368.08958
• Monoisotopic Mass: 368.08960285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 69
• XLogP3: 2.6
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 124.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyranones